Benzene, 1-methoxy-4-(4-(methylsulfonyl)phenoxy)-

• CAS RN: 83642-37-9
• Molecular Formula: C14H14O4S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: 1-methoxy-4-(4-methylsulfonylphenoxy)benzene
• InChI: InChI=1S/C14H14O4S/c1-17-11-3-5-12(6-4-11)18-13-7-9-14(10-8-13)19(2,15)16/h3-10H,1-2H3
• InChI Key: ZXJPTGLBIYKSDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=CC=C(C=C2)S(=O)(=O)C

Description

Benzene, 1-methoxy-4-(4-(methylsulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C14H14O4S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 38.1 g of 4-chlorophenyl methyl sulfone and 37.2 g of 4-methoxyphenol dissolved in 150 ml of sulfolane was added 41.5 g of K2CO3. The mixture was heated at 160° C. for 7 hrs and then at 170° C. for 14.5 hrs and cooled. The mixture was poured into aqueous NaOH and the crystalline product collected by filtration, washed well with water and dried, which gave 47.5 g (85.3% yield) of product. Recrystallization from ethanol gave purified 4-(4-(methylsulfonyl)phenoxy)-1-methoxybenzene, mp 151.5°-153° C.